N-(2-hydroxy-2-methyl-4-(methylthio)butyl)-2-phenylbutanamide

• IUPAC Name: N-(2-hydroxy-2-methyl-4-methylsulfanylbutyl)-2-phenylbutanamide
• InChI: InChI=1S/C16H25NO2S/c1-4-14(13-8-6-5-7-9-13)15(18)17-12-16(2,19)10-11-20-3/h5-9,14,19H,4,10-12H2,1-3H3,(H,17,18)
• InChI Key: DRNABOVEVLCTMZ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)C(=O)NCC(C)(CCSC)O
• Molecular Formula: C16H25NO2S
• Molecular Weight: 295.4 g/mol

Description

N-(2-hydroxy-2-methyl-4-(methylthio)butyl)-2-phenylbutanamide is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is typically synthesized through a multistep process and has been found to exhibit various biochemical and physiological effects. In

Scientific Research Applications

Biological Activities and Mechanisms

Research has highlighted the diverse biological activities of compounds structurally related to N-(2-hydroxy-2-methyl-4-(methylthio)butyl)-2-phenylbutanamide. For instance, chalcones, which share a similar backbone structure, exhibit a broad spectrum of biological activities. Chalcones bearing the 2-hydroxy-3-methyl-3-butenyl group have been noted for their novel scaffolds and various biological activities. Isolation and synthesis of these chalcones have led to the discovery of their potential therapeutic applications due to their anti-inflammatory, antioxidant, and anti-cancer properties (Zhai, Sun, & Sang, 2022).

Metabolism and Pharmacokinetics

Understanding the metabolism and pharmacokinetics of compounds similar to N-(2-hydroxy-2-methyl-4-(methylthio)butyl)-2-phenylbutanamide is crucial for their application in therapeutic settings. Studies on related compounds have explored their absorption, biotransformation, and elimination in biological systems. For example, the metabolic fate of phenylbutazone, which shares some structural similarity, reveals insights into the metabolic pathways involving hydroxylation and glucuronidation, highlighting the complexity of biotransformation in humans and animals (Faigle & Dieterle, 1977).

Therapeutic Implications

The therapeutic implications of compounds related to N-(2-hydroxy-2-methyl-4-(methylthio)butyl)-2-phenylbutanamide are vast. For instance, 4-phenylbutyric acid (4-PBA), which shares a phenylbutanamide moiety, has been explored for its role as a chemical chaperone. It demonstrates potential in alleviating endoplasmic reticulum (ER) stress and preventing misfolded protein aggregation, offering insights into its application in treating diseases associated with protein misfolding (Kolb et al., 2015).